Cas no 2760881-49-8 ((1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride)
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
-
- MDL: MFCD34602408
- Inchi: 1S/C8H14F3N.ClH/c1-12-7-4-2-3-6(5-7)8(9,10)11;/h6-7,12H,2-5H2,1H3;1H/t6-,7+;/m0./s1
- InChI Key: PQGJJBPLNJYLAR-UOERWJHTSA-N
- SMILES: C1CC[C@H](C(F)(F)F)C[C@@H]1NC.Cl
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125829-50mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 50mg |
$325 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125829-100mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 100mg |
$525 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125829-250mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 250mg |
$940 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125829-500mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 500mg |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125829-1g |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125829-5g |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 5g |
$10865 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125829-50mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 50mg |
$325 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1125829-100mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 100mg |
$525 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1125829-500mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 500mg |
$1765 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1125829-250mg |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride |
2760881-49-8 | 95% | 250mg |
$940 | 2025-02-26 |
(1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
Introduction to (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine Hydrochloride (CAS No. 2760881-49-8)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride, with the CAS number 2760881-49-8, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its specific stereochemistry and functional groups, represents a promising candidate for further exploration in drug discovery.
The (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride molecule features a chiral center at the 1-position and another at the 3-position of the cyclohexane ring, which contributes to its complex stereochemical landscape. The presence of a trifluoromethyl group at the 3-position introduces electronic and steric effects that can influence the compound's reactivity and biological activity. These structural features make it an intriguing subject for researchers aiming to develop novel therapeutic agents.
In recent years, there has been a growing interest in the development of compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The hydrochloride salt form of this amine not only improves solubility but also enhances stability, making it more suitable for various pharmaceutical applications. This has led to its investigation in several preclinical studies as a potential lead compound for drug development.
One of the most compelling aspects of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride is its potential in the field of central nervous system (CNS) drug discovery. The cyclohexyl moiety, combined with the trifluoromethyl group, suggests that this compound may exhibit properties such as blood-brain barrier penetration and modulatory effects on neurotransmitter systems. Preliminary studies have indicated that derivatives of this compound may have applications in treating neurological disorders, including cognitive dysfunction and mood disorders.
Furthermore, the stereochemistry of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride is crucial in determining its biological activity. The (1R,3S) configuration has been shown to be particularly important in several pharmacologically active molecules. Researchers have leveraged this stereochemical framework to design analogs with enhanced efficacy and reduced side effects. The trifluoromethyl group further contributes to the compound's bioactivity by influencing its interactions with biological targets.
The synthesis of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during the synthesis of chiral centers requires advanced synthetic methodologies such as asymmetric hydrogenation or enzymatic resolution. Despite these challenges, recent advancements in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity, which is essential for its intended applications.
Recent research has also explored the pharmacological profile of (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride using both in vitro and in vivo models. These studies have highlighted its potential as a modulator of various biological pathways, including those involved in inflammation and pain signaling. The compound's ability to interact with multiple targets suggests that it may have therapeutic benefits across a range of conditions.
In conclusion, (1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride (CAS No. 2760881-49-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its chiral configuration, combined with the presence of a trifluoromethyl group, makes it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the discovery of novel therapeutics.
2760881-49-8 ((1R,3S)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)